Cas no 4651-73-4 (2-amino-4-phenyl-3-thiophenecarbonitrile)

• Product Name: 2-amino-4-phenyl-3-thiophenecarbonitrile
• CAS No: 4651-73-4
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• MDL: MFCD02854964
• CID: 1517365
• PubChem ID: 4646120
• Update Time: 2025-06-23

2-amino-4-phenyl-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-phenyl-3-thiophenecarbonitrile
• 2-amino-4-phenyl-thiophene-3-carbonitrile
• CBMicro_008991
• 2-amino-4-phenylthiophene-3-carbonitrile
• CHEMBL1923523
• STK849456
• 4-phenyl-3,4-dihydro-benzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-ylamine
• STOCK1S-10641
• 4-phenyl-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-2-amine
• 2-Amino-3,4-dihydro-4-phenyl-s-triazolo&lt
• 1,2-a&gt
• benzimidazol
• 2-amino-4-phenyl-3,4-dihydro-s-triazino[1,2-a]benzimidazole
• AC1Q531Q
• 4-phenyl-1H,4H-1,3,5-triazino[3,2-a]benzimidazole-2-ylamine
• 2-Amino-3-cyan-4-phenyl-thiophen
• AC1NSP84
• 2-amino-3-cyano-4-phenylthiophene
• STOCK4S-83852
• 2-amino-3-cyano-(5H)-4-phenyl-thiophene
• 2-amino-4-phenyl-3-thienyl cyanide
• 2-Amino-3,4-dihydro-4-phenyl-s-triazolo<1,2-a>benzimidazol
• CS-0117113
• MFCD02854964
• SCHEMBL9422075
• DTXSID301274803
• STK894647
• LS-13926
• SY277494
• DB-260718
• CHEMBL2022627
• AKOS000365317
• D83079
• 4651-73-4
• 2-amino-4-phenyl-3-thiophenecarbonitrile

• MDL： MFCD02854964
• Inchi： 1S/C11H8N2S/c12-6-9-10(7-14-11(9)13)8-4-2-1-3-5-8/h1-5,7H,13H2
• InChI Key： RMSVWOYCWFNSCM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 200.04100
• Monoisotopic Mass: 200.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 78.05000
• LogP: 3.45018

Additional information on 2-amino-4-phenyl-3-thiophenecarbonitrile

Introduction to 2-amino-4-phenyl-3-thiophenecarbonitrile (CAS No. 4651-73-4)

2-amino-4-phenyl-3-thiophenecarbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 4651-73-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the thiophene derivative class, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of both amino and nitrile functional groups in its structure imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-amino-4-phenyl-3-thiophenecarbonitrile consists of a thiophene ring substituted with an amino group at the 2-position, a phenyl ring at the 4-position, and a nitrile group at the 3-position. This specific arrangement of functional groups contributes to its potential as a building block for more complex molecules. The thiophene core is particularly interesting because it is a common scaffold in many natural products and pharmaceuticals, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in thiophene-based compounds due to their structural diversity and biological relevance. Researchers have been exploring various derivatives of thiophene to identify new pharmacophores that could lead to the development of more effective drugs. The compound 2-amino-4-phenyl-3-thiophenecarbonitrile (CAS No. 4651-73-4) has been studied for its potential applications in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors targeting specific biological pathways.

One of the most compelling aspects of 2-amino-4-phenyl-3-thiophenecarbonitrile is its utility as a precursor in the synthesis of more complex molecules. The amino group can be further functionalized through various chemical reactions such as acylation, alkylation, or coupling with other heterocycles, while the nitrile group can be hydrolyzed to form a carboxylic acid or converted into other functional groups like amides or esters. The phenyl ring provides additional opportunities for structural modification, allowing chemists to fine-tune the properties of the final product.

Recent studies have highlighted the importance of 2-amino-4-phenyl-3-thiophenecarbonitrile (CAS No. 4651-73-4) in the development of novel therapeutic agents. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The thiophene core and the presence of multiple reactive sites make this compound an attractive candidate for designing molecules that can selectively inhibit specific kinases involved in tumor growth and progression.

Another area where 2-amino-4-phenyl-3-thiophenecarbonitrile has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a major global health challenge, and there is an urgent need for new antibiotics with novel mechanisms of action. The structural features of this compound make it a potential candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes.

The synthesis of 2-amino-4-phenyl-3-thiophenecarbonitrile (CAS No. 4651-73-4) typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions to form the thiophene ring, followed by functional group transformations to introduce the amino, phenyl, and nitrile groups at appropriate positions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in further chemical investigations.

In conclusion, 2-amino-4-phenyl-3-thiophenecarbonitrile (CAS No. 4651-73-4) is a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it a promising candidate for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.